molecular formula C16H12BrNO3 B5880911 N-[3-(4-bromophenyl)acryloyl]-2-hydroxybenzamide

N-[3-(4-bromophenyl)acryloyl]-2-hydroxybenzamide

Cat. No. B5880911
M. Wt: 346.17 g/mol
InChI Key: CMRFPXCXBDQMNQ-JXMROGBWSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[3-(4-bromophenyl)acryloyl]-2-hydroxybenzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is a derivative of 2-hydroxybenzamide, which is known for its various pharmacological properties. In

Mechanism of Action

The mechanism of action of N-[3-(4-bromophenyl)acryloyl]-2-hydroxybenzamide is not fully understood. However, it is believed to exert its pharmacological effects by modulating various signaling pathways in the body. It has been shown to inhibit the Akt/mTOR signaling pathway, which is involved in the regulation of cell growth and survival. Additionally, it has been found to activate the AMPK signaling pathway, which plays a role in the regulation of glucose metabolism and energy homeostasis.
Biochemical and Physiological Effects:
N-[3-(4-bromophenyl)acryloyl]-2-hydroxybenzamide has been shown to exhibit various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, which is a process of programmed cell death. Additionally, it has been found to inhibit the production of reactive oxygen species, which are involved in the pathogenesis of various diseases. Furthermore, this compound has been shown to regulate glucose metabolism and improve insulin sensitivity, which may have implications for the treatment of diabetes.

Advantages and Limitations for Lab Experiments

N-[3-(4-bromophenyl)acryloyl]-2-hydroxybenzamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. Additionally, it has been found to exhibit low toxicity, which makes it suitable for in vitro and in vivo experiments. However, there are also some limitations to using this compound in lab experiments. It has poor solubility in water, which may affect its bioavailability. Furthermore, its mechanism of action is not fully understood, which may limit its potential applications in the field of medicine.

Future Directions

There are several future directions for the research of N-[3-(4-bromophenyl)acryloyl]-2-hydroxybenzamide. One potential direction is to investigate its potential use in combination therapies for the treatment of cancer. Additionally, further studies are needed to elucidate its mechanism of action and identify its molecular targets. Furthermore, its potential applications in the treatment of other diseases, such as neurodegenerative disorders, should be explored. Finally, efforts should be made to improve its solubility and bioavailability, which may increase its efficacy as a therapeutic agent.
Conclusion:
N-[3-(4-bromophenyl)acryloyl]-2-hydroxybenzamide is a promising compound that has shown potential applications in the field of medicine. Its synthesis method has been optimized, and it has been extensively studied for its pharmacological properties. It has been found to exhibit anti-tumor and anti-inflammatory activities, regulate glucose metabolism, and improve insulin sensitivity. However, further research is needed to fully understand its mechanism of action and identify its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of N-[3-(4-bromophenyl)acryloyl]-2-hydroxybenzamide involves the reaction of 2-hydroxybenzamide with 4-bromocinnamaldehyde in the presence of a base catalyst. The reaction proceeds through a Knoevenagel condensation mechanism, which results in the formation of the desired compound. This synthesis method has been optimized by various researchers to improve the yield and purity of the compound.

Scientific Research Applications

N-[3-(4-bromophenyl)acryloyl]-2-hydroxybenzamide has been extensively studied for its potential applications in the field of medicine. This compound has shown promising results in the treatment of various diseases, including cancer, diabetes, and inflammation. It has been found to exhibit anti-tumor activity by inhibiting the growth and proliferation of cancer cells. Additionally, it has been shown to possess anti-inflammatory properties by suppressing the production of pro-inflammatory cytokines. Furthermore, this compound has been investigated for its potential use in the treatment of diabetes, as it has been found to regulate glucose metabolism and improve insulin sensitivity.

properties

IUPAC Name

N-[(E)-3-(4-bromophenyl)prop-2-enoyl]-2-hydroxybenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H12BrNO3/c17-12-8-5-11(6-9-12)7-10-15(20)18-16(21)13-3-1-2-4-14(13)19/h1-10,19H,(H,18,20,21)/b10-7+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CMRFPXCXBDQMNQ-JXMROGBWSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C(=C1)C(=O)NC(=O)C=CC2=CC=C(C=C2)Br)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=CC=C(C(=C1)C(=O)NC(=O)/C=C/C2=CC=C(C=C2)Br)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H12BrNO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

346.17 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[3-(4-bromophenyl)acryloyl]-2-hydroxybenzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.